Cas no 904278-09-7 (N'-cyclohexyl-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide)

• Product Name: N'-cyclohexyl-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide
• CAS No: 904278-09-7
• MF: C₂₃H₂₉N₃O₃
• MW: 395.49466586113
• CID: 5505255
• Update Time: 2025-07-10

N'-cyclohexyl-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cyclohexyl-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]oxamide
• N'-cyclohexyl-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide

• Inchi： 1S/C23H29N3O3/c27-22(23(28)25-19-9-2-1-3-10-19)24-15-20(21-11-6-14-29-21)26-13-12-17-7-4-5-8-18(17)16-26/h4-8,11,14,19-20H,1-3,9-10,12-13,15-16H2,(H,24,27)(H,25,28)
• InChI Key： ZJNFHNJSOVGDBZ-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CO1)(=O)C(NC1CCCCC1)=O

Additional information on N'-cyclohexyl-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide

N'-cyclohexyl-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide (CAS No. 904278-09-7): An Overview

N'-cyclohexyl-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide (CAS No. 904278-09-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl group, a furan ring, and a tetrahydroisoquinoline moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The cyclohexyl group in the compound provides steric bulk and hydrophobicity, which can influence the compound's solubility and membrane permeability. The furan ring, a five-membered heterocyclic aromatic ring containing an oxygen atom, imparts additional stability and reactivity to the molecule. The tetrahydroisoquinoline moiety is particularly noteworthy due to its presence in several biologically active natural products and synthetic compounds with diverse pharmacological properties.

Recent studies have highlighted the potential of N'-cyclohexyl-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes such as COX-2 and LOX.

In addition to its anti-inflammatory effects, N'-cyclohexyl-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide has been investigated for its potential as an antitumor agent. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. This makes it a promising candidate for further development in oncology.

The pharmacokinetic properties of N'-cyclohexyl-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide have also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral medication. However, further optimization may be necessary to enhance its metabolic stability and reduce potential side effects.

One of the key challenges in the development of N'-cyclohexyl-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide is ensuring its safety profile. Preclinical studies have shown that it is generally well-tolerated at therapeutic doses, but more comprehensive toxicology assessments are required to fully understand its long-term safety. These studies will be essential for advancing the compound through clinical trials.

Recent advancements in computational chemistry have also contributed to the understanding of N'-cyclohexyl-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide. Molecular modeling and docking studies have provided insights into its binding interactions with target proteins such as COX-2 and various kinases. These computational tools can guide the rational design of more potent and selective analogs.

In conclusion, N'-cyclohexyl-N-2-(furan-2-ryl)-2-(1, 3-tetrahydroisoquinolin - yl) ethylethanediamide (CAS No. 90478 -09 -7) represents a promising lead compound with a diverse range of biological activities. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to elucidate its full therapeutic potential and pave the way for its clinical application.